4-((Benzyloxy)methyl)-1-((2-methoxyphenyl)sulfonyl)piperidine

• IUPAC Name: 1-(2-methoxyphenyl)sulfonyl-4-(phenylmethoxymethyl)piperidine
• InChI: InChI=1S/C20H25NO4S/c1-24-19-9-5-6-10-20(19)26(22,23)21-13-11-18(12-14-21)16-25-15-17-7-3-2-4-8-17/h2-10,18H,11-16H2,1H3
• InChI Key: RULRDIIIEUJSDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1S(=O)(=O)N2CCC(CC2)COCC3=CC=CC=C3
• Molecular Formula: C20H25NO4S
• Molecular Weight: 375.5 g/mol
• CAS No.: 1251706-50-9

Description

4-((Benzyloxy)methyl)-1-((2-methoxyphenyl)sulfonyl)piperidine is a useful research compound. Its molecular formula is C20H25NO4S and its molecular weight is 375.48. The purity is usually 95%.
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Scientific Research Applications

Metabolic Pathways and Enzyme Interactions

Research has identified the roles of various cytochrome P450 enzymes in the oxidative metabolism of compounds structurally related to "4-((Benzyloxy)methyl)-1-((2-methoxyphenyl)sulfonyl)piperidine." For instance, the metabolism of a novel antidepressant was investigated, highlighting the oxidation processes involving CYP2D6, CYP2C9, CYP3A4/5, and CYP2A6, leading to various metabolites including a benzylic alcohol and its further oxidation to the corresponding benzoic acid (Hvenegaard et al., 2012).

Synthesis and Structural Studies

Several studies have focused on the synthesis of novel compounds with the piperidine scaffold, demonstrating various biological activities. For example, microwave-assisted synthesis was employed to create sulfonyl hydrazone derivatives, highlighting their significance in medicinal chemistry and exploring their antioxidant and anticholinesterase activities (Karaman et al., 2016).

Antimicrobial Activities

Compounds related to "this compound" have been evaluated for their antimicrobial activities. For instance, a study on piperidine derivatives against pathogens of Lycopersicon esculentum revealed the significance of benzhydryl sulfonyl piperidine derivatives in combating bacterial and fungal pathogens, indicating the potential for agricultural applications (Vinaya et al., 2009).

Pharmacological Properties

Research on benzamide derivatives as selective serotonin receptor agonists showed that certain derivatives can significantly influence gastrointestinal motility, suggesting potential therapeutic benefits in treating related disorders (Sonda et al., 2004).